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Compound of Interest

Compound Name: Niacin-15N,13C3

Cat. No.: B12394297 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and application of

Niacin-15N,13C3, a stable isotopically labeled form of Niacin (Vitamin B3). While this

document focuses on the labeled compound, the safety and handling protocols are based on

the well-established data for unlabeled Niacin (Nicotinic Acid) and Nicotinamide, as isotopically

labeled compounds generally exhibit the same chemical and biological properties as their

unlabeled counterparts.[1] Niacin-15N,13C3 is primarily utilized as an internal standard in

quantitative analyses by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass

Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS), and as a

tracer in metabolic research.[2]

Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for Niacin-15N,13C3 is not readily available, the

hazard profile of Niacin provides a reliable reference. Niacin is generally considered hazardous

and can cause skin, eye, and respiratory irritation.[3][4] Ingestion of large amounts may also be

hazardous.[4]

Hazard Identification
GHS Classification:

Serious Eye Damage/Eye Irritation (Category 2A)
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Skin Irritation

May cause respiratory irritation

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.

Ingestion: Hazardous in case of ingestion. High doses of nicotinic acid can lead to skin

flushing, characterized by redness, burning, tingling, and itching.

Skin Contact: Causes skin irritation, which can manifest as itching, scaling, or reddening.

Eye Contact: Causes serious eye irritation, characterized by redness, watering, and itching.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure. The following table

summarizes the recommended procedures.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do. Do not use an eye

ointment. Seek immediate medical attention.

Skin Contact

Immediately wash skin with non-abrasive soap

and plenty of water. Remove contaminated

clothing. If irritation develops, seek medical

attention. For serious contact, wash with

disinfectant soap and cover with an anti-

bacterial cream.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Loosen tight clothing.

Clean mouth with water. Seek immediate

medical attention.

Fire and Explosion Hazard Data
Niacin may be combustible at high temperatures.

Parameter Data

Flammability May be combustible at high temperature.

Products of Combustion
Carbon oxides (CO, CO2), nitrogen oxides (NO,

NO2).

Fire Fighting Media

Use DRY chemical powder for small fires. For

large fires, use water spray, fog, or foam. Do not

use a water jet.

Special Fire Fighting Procedures
Wear a self-contained breathing apparatus

(SCBA) and full protective gear.
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Handling and Storage
Proper handling and storage procedures are essential to ensure the safety of personnel and

maintain the integrity of the product.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.

Protection Type Recommendations

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.

Skin Protection
Wear suitable gloves and protective clothing to

prevent skin exposure.

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.

Body Protection

Choose body protection according to the

amount and concentration of the dangerous

substance at the workplace.

Safe Handling and Storage Practices
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Aspect Procedure

Handling

Avoid contact with skin and eyes. Do not

breathe dust. Handle in accordance with good

industrial hygiene and safety practices. Wash

hands thoroughly after handling.

Storage

Keep container tightly closed. Store in a cool,

dry, and well-ventilated area. Store at room

temperature away from light and moisture.

Incompatibilities Strong oxidizing agents.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Niacin.

Property Value

Molecular Weight
123.11 g/mol (unlabeled) / 126.10 g/mol

(labeled)

Appearance Off-white powder/solid.

Melting Point 236 - 239 °C / 456.8 - 462.2 °F.

Solubility Partially soluble in cold water. 17 g/L (20°C).

Specific Gravity 1.473 (Water = 1).

Vapor Density 4.2 (Air = 1).

Toxicological Information
The primary toxicological concern for Niacin is its irritant properties.
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Toxicity Metric Value Species

Acute Oral Toxicity (LD50) 7000 mg/kg Rat

Acute Inhalation Toxicity

(LC50)
> 3.8 mg/L (4 h) Rat

Acute Dermal Toxicity (LD50) > 2000 mg/kg Rat

Chronic Effects: Repeated or prolonged inhalation of dust may lead to chronic respiratory

irritation.

Experimental Protocols
Niacin-15N,13C3 is an ideal internal standard for isotope dilution mass spectrometry, a

technique that provides high accuracy and precision in quantitative analysis. Below is a

representative experimental protocol for the quantification of Niacin in a biological matrix (e.g.,

plasma) using LC-MS/MS.

Sample Preparation (Protein Precipitation)
Thaw frozen plasma samples at room temperature.

Vortex the samples to ensure homogeneity.

To a 200 µL aliquot of plasma, add a known concentration of Niacin-15N,13C3 internal

standard solution.

Add 500 µL of acetonitrile to precipitate the proteins.

Vortex the mixture vigorously for 1 minute.

Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes to pellet the

precipitated proteins.

Transfer the supernatant to a clean tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen.
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Reconstitute the residue in a suitable volume of the mobile phase.

The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: A reversed-phase C8 or C18 column is typically used for separation.

Mobile Phase: An isocratic or gradient elution with a mixture of an aqueous buffer (e.g.,

0.1% formic acid or 2 mM ammonium acetate in water) and an organic solvent (e.g.,

methanol or acetonitrile).

Flow Rate: A typical flow rate is between 0.2 and 1 mL/min.

Injection Volume: 10-40 µL.

Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive or negative ion mode.

Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity. The mass spectrometer is set to monitor the specific precursor-to-product ion

transitions for both the unlabeled Niacin and the Niacin-15N,13C3 internal standard.

Visualizations
Safety and Handling Workflow
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Safety and Handling Workflow for Niacin-15N,13C3

Preparation and Risk Assessment

Handling Procedures

Storage

Emergency Procedures

Conduct Risk Assessment

Review Safety Data Sheet (SDS)
(for Niacin)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh in Ventilated Area
(Fume Hood or Vented Enclosure)

Prepare Solutions in Fume Hood

Avoid Dust Inhalation
Avoid Skin/Eye Contact

Store in Tightly Closed Container
Cool, Dry, Well-Ventilated Area

Protect from Light

Spill

Use Appropriate Tools to Clean Up
Avoid Dust Generation

Dispose of as Hazardous Waste

Personal Exposure

Follow First Aid Measures
(Eye Wash, Drench Shower)

Seek Medical Attention

Click to download full resolution via product page

Caption: A flowchart illustrating the key safety and handling procedures for Niacin-15N,13C3.
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Experimental Workflow for Quantification

Experimental Workflow for Niacin Quantification using Niacin-15N,13C3 Internal Standard

Sample Preparation

LC-MS/MS Analysis

Data Processing

Collect Biological Sample
(e.g., Plasma)

Spike with Niacin-15N,13C3
(Internal Standard)

Perform Extraction
(e.g., Protein Precipitation)

Evaporate to Dryness

Reconstitute in Mobile Phase

Chromatographic Separation
(Reversed-Phase LC)

Mass Spectrometric Detection
(ESI-MS/MS in MRM Mode)

Integrate Peak Areas
(Analyte and Internal Standard)

Calculate Peak Area Ratio
(Analyte / Internal Standard)

Quantify Concentration
using Calibration Curve

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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